Cas no 2171212-44-3 ((2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3,3-dimethylbutanoic acid)

• Product Name: (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3,3-dimethylbutanoic acid
• CAS No: 2171212-44-3
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6547110
• PubChem ID: 165809078
• Update Time: 2025-06-13

(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3,3-dimethylbutanoic acid
• (2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-3,3-dimethylbutanoic acid
• EN300-1515358
• 2171212-44-3

• Inchi： 1S/C26H32N2O5/c1-25(2,3)22(23(30)31)27-21(29)14-26(4,5)28-24(32)33-15-20-18-12-8-6-10-16(18)17-11-7-9-13-19(17)20/h6-13,20,22H,14-15H2,1-5H3,(H,27,29)(H,28,32)(H,30,31)/t22-/m1/s1
• InChI Key： GOAMWVVDLHHDEM-JOCHJYFZSA-N
• SMILES： O(C(NC(C)(C)CC(N[C@H](C(=O)O)C(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 707
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3,3-dimethylbutanoic acid

Introduction to (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3,3-dimethylbutanoic Acid (CAS No. 2171212-44-3)

(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3,3-dimethylbutanoic acid is a specialized compound with significant applications in the field of pharmaceutical research and development. This compound, identified by its CAS number 2171212-44-3, has garnered attention due to its unique structural properties and potential therapeutic benefits. The intricate molecular framework of this compound, featuring a combination of amino, carboxylic acid, and fluorenylmethoxycarbonyl functional groups, makes it a valuable candidate for further exploration in medicinal chemistry.

The synthesis and characterization of this compound have been subjects of intense study in recent years. Researchers have been particularly interested in its potential as a building block for more complex molecules, given its versatile reactivity and structural features. The presence of the (S)-configuration at the second carbon atom adds an additional layer of complexity, making it a chiral entity that could exhibit enantioselective properties in biological systems.

In the realm of pharmaceutical innovation, this compound has shown promise in preliminary studies as a precursor for developing novel therapeutic agents. Its structural motif is reminiscent of known bioactive molecules, suggesting that it could be modified to target specific biological pathways. For instance, the fluorenylmethoxycarbonyl (Fmoc) group is commonly used in peptide synthesis and drug development due to its stability and ease of removal under specific conditions. This feature makes (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3,3-dimethylbutanoic acid a valuable asset in the synthesis of peptidomimetics and other pharmacologically relevant compounds.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of this compound with greater accuracy. Molecular docking studies have suggested that it may interact with various enzymes and receptors, potentially making it useful in treating conditions such as inflammation, cancer, and neurological disorders. These computational findings are complemented by experimental data from synthetic chemists who have successfully incorporated this compound into more complex molecules with enhanced pharmacological properties.

The role of chiral compounds in drug development cannot be overstated. The stereochemistry of a molecule often dictates its biological activity, making the precise control of chirality crucial for developing effective therapeutics. The (S)-configuration at the second carbon atom in (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3,3-dimethylbutanoic acid is a key feature that may contribute to its unique biological profile. This chirality can be exploited to develop enantiopure drugs that exhibit higher efficacy and fewer side effects compared to racemic mixtures.

The fluorenylmethoxycarbonyl group also plays a significant role in the reactivity and stability of this compound. It serves as an effective protecting group for amino functions during synthetic transformations, allowing chemists to introduce other functional groups without compromising the integrity of the molecule. This property is particularly useful in multi-step syntheses where selective functionalization is required.

In conclusion, (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3,3-dimethylbutanoic acid (CAS No. 2171212-44-3) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, including the (S)-configuration and the presence of fluorenylmethoxycarbonyl group, make it a valuable building block for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of next-generation pharmaceuticals.